ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate
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Overview
Description
Ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate, also known as Ethyl 1-methyl-3-propyl-1H-pyrazole-5-carboxylate, is a chemical compound with the molecular formula C10H16N2O2 . It is an intermediate for the synthesis of Sildenafil, a phosphodiesterase V inhibitor .
Synthesis Analysis
The synthesis of ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate and its analogues has been reported in the literature . It is synthesized through a series of reactions involving acetylenic ketones and methylhydrazine or aryl hydrazines in ethanol . This process involves the sequential formation of ketones, β-diketones, and subsequent heterocyclization with hydrazine .Molecular Structure Analysis
The molecular structure of ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate is characterized by a pyrazole ring substituted with ethyl, methyl, and propyl groups . The InChI code for this compound is 1S/C10H16N2O2/c1-4-6-8-7-9 (12 (3)11-8)10 (13)14-5-2/h7H,4-6H2,1-3H3 .Physical And Chemical Properties Analysis
Ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate is a light yellow liquid . It has a molecular weight of 196.25 Da . The compound is stable under normal conditions and should be stored at room temperature .Scientific Research Applications
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Organic Synthesis and Medicinal Chemistry
- Pyrazoles are known as versatile scaffolds in organic synthesis and medicinal chemistry . They are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field .
- The methods of application or experimental procedures involve various synthetic strategies where pyrazoles take part .
- The outcomes obtained from these applications are new compounds with potential biological activities .
-
Pharmaceutical Industry
- Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
- The methods of application or experimental procedures involve the synthesis of pyrazole derivatives using various strategies .
- The outcomes obtained from these applications are new compounds with potential pharmacological functions .
-
Synthesis of Sildenafil
- 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester, a compound similar to “ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate”, is used as an intermediate for the synthesis of Sildenafil , a phosphodiesterase V inhibitor.
- The methods of application or experimental procedures involve the use of this compound as an intermediate in the synthesis process .
- The outcome obtained from this application is Sildenafil , a drug used for treating erectile dysfunction and pulmonary arterial hypertension.
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Life Science Research
- Ethyl 5-methyl-1H-pyrazole-3-carboxylate, another compound similar to “ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate”, is used as a biochemical reagent for life science related research .
- The methods of application or experimental procedures involve the use of this compound as a reagent in various biochemical experiments .
- The outcomes obtained from these applications are new findings in life science research .
-
Synthesis of Bioactive Chemicals
- Pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals .
- The methods of application or experimental procedures involve various synthetic strategies where pyrazoles take part .
- The outcomes obtained from these applications are new compounds with potential biological activities .
-
Hypolipidemic Agent
- Ethyl 3-Methyl-5-pyrazolecarboxylate, a compound similar to “ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate”, is studied as a hypolipidemic agent .
- The methods of application or experimental procedures involve the use of this compound in various biochemical experiments .
- The outcomes obtained from these applications are new findings in life science research .
-
Synthesis of Bioactive Chemicals
- Pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals .
- The methods of application or experimental procedures involve various synthetic strategies where pyrazoles take part .
- The outcomes obtained from these applications are new compounds with potential biological activities .
-
Hypolipidemic Agent
- Ethyl 3-Methyl-5-pyrazolecarboxylate, a compound similar to “ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate”, is studied as a hypolipidemic agent .
- The methods of application or experimental procedures involve the use of this compound in various biochemical experiments .
- The outcomes obtained from these applications are new findings in life science research .
Safety And Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye irritation, and respiratory irritation . Therefore, appropriate safety measures should be taken while handling this compound, including wearing protective gloves, clothing, and eye/face protection .
properties
IUPAC Name |
ethyl 5-methyl-2-propylpyrazole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-4-6-12-9(7-8(3)11-12)10(13)14-5-2/h7H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPDLMFFGOHZYEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=CC(=N1)C)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate |
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